Cas no 1801422-13-8 (3-(Chloromethyl)-5-methoxypyridine hydrochloride)

• Product Name: 3-(Chloromethyl)-5-methoxypyridine hydrochloride
• CAS No: 1801422-13-8
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• MDL: MFCD28506091
• CID: 4615148
• PubChem ID: 118798967
• Update Time: 2025-10-12

3-(Chloromethyl)-5-methoxypyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methoxypyridine hydrochloride
• 3-(chloromethyl)-5-methoxypyridine;hydrochloride
• BXC42213
• SB52553
• 3-(Chloromethyl)-5-methoxypyridine HCl
• 3-Chloromethyl-5-methoxypyridine hydrochloride
• E76476
• SCHEMBL22772815
• BS-50554
• EN300-215003
• 1801422-13-8
• DB-150878
• 3-(Chloromethyl)-5-methoxypyridinehydrochloride

• MDL： MFCD28506091
• Inchi： 1S/C7H8ClNO.ClH/c1-10-7-2-6(3-8)4-9-5-7;/h2,4-5H,3H2,1H3;1H
• InChI Key： JAAVRIRETDIITP-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=C(C=1)OC.Cl

Computed Properties

• Exact Mass: 193.0061193g/mol
• Monoisotopic Mass: 193.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-methoxypyridine hydrochloride

3-(Chloromethyl)-5-methoxypyridine hydrochloride (CAS No. 1801422-13-8)

The compound 3-(Chloromethyl)-5-methoxypyridine hydrochloride, with CAS number 1801422-13-8, is a significant chemical entity in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a chloromethyl group at the 3-position and a methoxy group at the 5-position. The hydrochloride salt form of this compound adds to its stability and solubility properties, making it highly suitable for various applications in chemical synthesis and drug development.

Chemical Structure and Properties

The molecular structure of 3-(Chloromethyl)-5-methoxypyridine hydrochloride is defined by its pyridine ring, a six-membered aromatic structure with one nitrogen atom. The substitution pattern of this compound is critical to its reactivity and functionality. The chloromethyl group (-CH2Cl) at the 3-position introduces electrophilic character to the molecule, enabling it to participate in nucleophilic substitution reactions. Meanwhile, the methoxy group (-OCH3) at the 5-position contributes electron-donating effects, which can influence the electronic properties of the pyridine ring and enhance its reactivity in certain reaction conditions.

Synthesis and Applications

The synthesis of 3-(Chloromethyl)-5-methoxypyridine hydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the chloromethyl group on the pyridine ring. Additionally, optimization of reaction conditions, such as temperature and solvent selection, has improved yields and purity levels.

Pharmacological Applications

In the field of pharmacology, 3-(Chloromethyl)-5-methoxypyridine hydrochloride has shown potential as an intermediate in drug discovery programs. Its unique structure makes it a valuable building block for constructing bioactive molecules with diverse therapeutic applications. Recent studies have highlighted its role in the development of antiviral agents, where its ability to inhibit viral replication has been demonstrated in preclinical models.

Environmental Impact and Safety

Evaluating the environmental impact of chemical compounds is crucial for sustainable development. Studies on 3-(Chloromethyl)-5-methoxypyridine hydrochloride have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Research indicates that under specific environmental conditions, this compound undergoes microbial degradation, reducing its persistence in natural systems. However, further investigations are required to fully understand its long-term ecological effects.

Future Directions

Looking ahead, the continued exploration of 3-(Chloromethyl)-5-methoxypyridine hydrochloride's properties will undoubtedly expand its applications in both academic research and industrial settings. Its role as a versatile intermediate in organic synthesis positions it as a key player in the development of novel therapeutic agents and advanced materials.